Cas no 2171839-97-5 (1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171839-97-5
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6597471
• PubChem ID: 165764605
• Update Time: 2025-10-30

1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1593719
• 2171839-97-5

• Inchi： 1S/C10H16N4O/c1-7-9(10(11)15)12-13-14(7)6-5-8-3-2-4-8/h8H,2-6H2,1H3,(H2,11,15)
• InChI Key： ZEWVTJRAKFCYJC-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N(CCC2CCC2)N=N1)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171839-97-5)

1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, with the CAS number 2171839-97-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties.

The chemical structure of 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is characterized by a 1,2,3-triazole ring substituted with a cyclobutylethyl group and a methyl group. The triazole ring is a versatile moiety that can enhance the bioavailability and metabolic stability of drug candidates. The cyclobutylethyl substituent adds steric bulk and hydrophobicity, which can influence the compound's pharmacokinetic properties and receptor binding affinity.

Recent studies have explored the potential of 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also shown promise in antiviral research. A study conducted by a team at the University of California demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.

In addition to its therapeutic potential, 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been evaluated for its safety profile. Preclinical studies have indicated that this compound exhibits low toxicity and good tolerability in animal models. These findings suggest that it may be suitable for further development as a drug candidate.

The synthesis of 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide typically involves multistep procedures that utilize click chemistry methodologies. Click chemistry is a powerful tool in organic synthesis due to its high efficiency and reliability in forming stable covalent bonds under mild conditions. The cycloaddition reaction between an azide and an alkyne is a key step in the synthesis process, leading to the formation of the triazole ring.

The potential applications of 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide extend beyond traditional pharmaceuticals. In materials science, triazoles are used as building blocks for functional materials with applications in electronics and catalysis. The unique electronic properties and thermal stability of triazoles make them attractive for developing new materials with enhanced performance.

In conclusion, 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171839-97-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, compounds like this one are likely to play increasingly important roles in addressing unmet medical needs.